Cas no 16880-43-6 (4-Isoxazoleacetamide,2,3-dihydro-5-methyl-3-oxo-)

• Product Name: 4-Isoxazoleacetamide,2,3-dihydro-5-methyl-3-oxo-
• CAS No: 16880-43-6
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 121956
• PubChem ID: 45099130
• Update Time: 2025-04-18

4-Isoxazoleacetamide,2,3-dihydro-5-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazoleacetamide,2,3-dihydro-5-methyl-3-oxo-
• 4-Isoxazoleacetamide,3-hydroxy-5-methyl-(8CI)
• 16880-43-6
• 2-(5-Methyl-3-oxo-2,3-dihydroisoxazol-4-yl)acetamide

• Inchi： 1S/C6H8N2O3/c1-3-4(2-5(7)9)6(10)8-11-3/h2H2,1H3,(H2,7,9)(H,8,10)
• InChI Key： FSNJWQNCHDMDQG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N1)=O)CC(N)=O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4A^2
• XLogP3: -1.1

Experimental Properties

• PSA: 89.35